ethyl 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(4-ethoxyphenyl)-1H-1,2,3-triazole-4-carboxylate
Description
1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(4-ethoxyphenyl)-4-triazolecarboxylic acid ethyl ester is a member of triazoles.
Properties
Molecular Formula |
C15H16N6O4 |
|---|---|
Molecular Weight |
344.33 g/mol |
IUPAC Name |
ethyl 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(4-ethoxyphenyl)triazole-4-carboxylate |
InChI |
InChI=1S/C15H16N6O4/c1-3-23-10-7-5-9(6-8-10)12-11(15(22)24-4-2)17-20-21(12)14-13(16)18-25-19-14/h5-8H,3-4H2,1-2H3,(H2,16,18) |
InChI Key |
MWGHVHQXSRFZSB-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)C2=C(N=NN2C3=NON=C3N)C(=O)OCC |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=C(N=NN2C3=NON=C3N)C(=O)OCC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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